Cas no 771550-09-5 (Propanedinitrile,2-[(6-methoxy-3-pyridinyl)methyl]-)

• Product Name: Propanedinitrile,2-[(6-methoxy-3-pyridinyl)methyl]-
• CAS No: 771550-09-5
• MF: C₁₀H₉N₃O
• MW: 187.197961568832
• CID: 551591
• PubChem ID: 45091389
• Update Time: 2025-04-19

Propanedinitrile,2-[(6-methoxy-3-pyridinyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Propanedinitrile,2-[(6-methoxy-3-pyridinyl)methyl]-
• Propanedinitrile,[(6-methoxy-3-pyridinyl)methyl]- (9CI)
• PROPANEDINITRILE, [(6-METHOXY-3-PYRIDINYL)METHYL]- (9CI)
• 771550-09-5
• Propanedinitrile,[(6-methoxy-3-pyridinyl)methyl]-(9ci)

• Inchi： 1S/C10H9N3O/c1-14-10-3-2-8(7-13-10)4-9(5-11)6-12/h2-3,7,9H,4H2,1H3
• InChI Key： FRULXDSOFYNWLX-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C=N1)CC(C#N)C#N

Computed Properties

• Exact Mass: 187.07500
• Monoisotopic Mass: 187.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.7A^2
• XLogP3: 1.1

Experimental Properties

• PSA: 69.70000
• LogP: 1.29606